Cas no 2227832-20-2 (tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227832-20-2
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 5899285
• PubChem ID: 165654468
• Update Time: 2025-06-08

tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• tert-butyl N-{5-methoxy-2-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• EN300-1890966
• 2227832-20-2

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-10-7-8(21-4)5-6-9(10)11(19)14(15,16)17/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m0/s1
• InChI Key： GMIVOXPRNRAEII-NSHDSACASA-N
• SMILES： FC([C@H](C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Research Update on 2227832-20-2 and tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

The compound 2227832-20-2, along with its derivative tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are being investigated for their potential applications in drug discovery and development, particularly in the context of enzyme inhibition and targeted therapies.

Recent studies have focused on the synthesis and characterization of these compounds, with particular emphasis on their stereochemical properties and biological activity. The presence of the trifluoromethyl and hydroxyethyl groups in the tert-butyl carbamate derivative suggests potential for high binding affinity to biological targets, while the methoxy group may influence pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2227832-20-2 exhibits promising inhibitory activity against several kinase enzymes involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the ATP-binding pocket of the target enzymes.

The tert-butyl N-{5-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate derivative has shown particular promise in preclinical studies for neurodegenerative disorders. Its ability to cross the blood-brain barrier, combined with its neuroprotective effects observed in cellular models, positions it as a potential lead compound for further development.

Recent advancements in synthetic methodology have improved the scalability of producing these compounds. A 2024 publication in Organic Process Research & Development described an optimized route for the large-scale synthesis of 2227832-20-2, achieving higher yields and better stereochemical purity compared to previous methods.

Pharmacokinetic studies of these compounds have revealed favorable absorption and distribution profiles, though metabolism studies indicate the need for further structural optimization to improve metabolic stability. The presence of the tert-butyl carbamate group appears to confer some protection against rapid hepatic clearance.

Ongoing research is exploring the potential of these compounds in combination therapies, particularly in oncology applications. Preliminary data suggest synergistic effects when 2227832-20-2 is combined with certain chemotherapeutic agents, though detailed mechanism-of-action studies are still underway.

The development of these compounds represents an important step forward in structure-based drug design, demonstrating how careful manipulation of stereochemistry and functional group placement can lead to compounds with improved biological activity and drug-like properties.